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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)pyrrolidine

Cat. No.: B1297074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
compound 2-(4-Chlorophenyl)pyrrolidine. The information presented herein is essential for
the identification, characterization, and quality control of this molecule in research and
development settings. This document collates available spectral data and provides
standardized experimental protocols for its acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-(4-Chlorophenyl)pyrrolidine,
including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data.

Table 1: *H NMR Spectroscopic Data (Predicted)
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
~7.30 Doublet 2H Ar-H (ortho to CI)
~7.25 Doublet 2H Ar-H (meta to ClI)
~4.10 Triplet 1H CH (pyrrolidine C2)
~3.30 Multiplet 1H CHz (pyrrolidine C5)
~2.95 Multiplet 1H CHz (pyrrolidine C5)
~2.20 Multiplet 1H NH
~2.00 Multiplet 2H CHz (pyrrolidine C3)
~1.70 Multiplet 2H CHz (pyrrolidine C4)

Table 2: 13C NMR Spectroscopic Data (Predicted)

Chemical Shift (d) ppm

Assignment

~143 Ar-C (quaternary, C1")
~132 Ar-C (quaternary, C4")
~129 Ar-CH (C3'/C5)

~128 Ar-CH (C2'/C6")

~63 CH (pyrrolidine C2)
~47 CHz (pyrrolidine C5)
~34 CHz (pyrrolidine C3)
~26 CHz (pyrrolidine C4)

Table 3: IR Spectroscopic Data
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Frequency (cm™?) Intensity Assighment

~3350 Medium, Broad N-H Stretch

3100-3000 Medium Aromatic C-H Stretch

2970-2850 Medium Aliphatic C-H Stretch

~1600, ~1490 Medium-Strong Aromatic C=C Bending

~1100 Strong C-N Stretch

820 Strong para-Substituted Benzene C-H
Bend (out-of-plane)

~1090, ~1015 Strong C-CI Stretch

Table 4: Mass Spectrometry Data

m/z Relative Intensity (%) Assignment

181/183 ~3:1 [M]* (Molecular lon)

152 High [M - C2Hs]*

117 High [M - CaHsN]* or [CeHaCI]*

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer. The
sample (~10-20 mg) is dissolved in an appropriate deuterated solvent, such as chloroform-d
(CDCIs) or dimethyl sulfoxide-de (DMSO-ds), containing 0.03% (v/v) tetramethylsilane (TMS) as
an internal standard. Spectra are recorded at room temperature. Chemical shifts are reported
in parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy
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IR spectra are commonly obtained using a Fourier Transform Infrared (FTIR) spectrometer. For
a solid sample, the Attenuated Total Reflectance (ATR) technique is often employed. A small
amount of the sample is placed directly on the ATR crystal, and the spectrum is recorded over
a range of 4000-400 cm~1. Alternatively, the KBr pellet method can be used, where the sample
is ground with potassium bromide and pressed into a thin disk. For a liquid sample, a thin film
can be prepared between two salt plates (e.g., NaCl or KBr).

Mass Spectrometry (MS)

Mass spectra are typically acquired using a mass spectrometer with an electron ionization (El)
source. The sample is introduced into the ion source, often via a gas chromatograph (GC-MS)
for separation and purification. The standard electron energy for El is 70 eV. The mass
analyzer, such as a quadrupole, separates the ions based on their mass-to-charge ratio (m/z).
The presence of a chlorine atom is indicated by the characteristic M/M+2 isotopic pattern with a
ratio of approximately 3:1.[1][2]

Visualizations

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 2-(4-Chlorophenyl)pyrrolidine.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorophenyl-pyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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